Cas no 1805891-53-5 (Ethyl 2-(3-chloropropyl)-3-nitrobenzoate)

• Product Name: Ethyl 2-(3-chloropropyl)-3-nitrobenzoate
• CAS No: 1805891-53-5
• MF: C₁₂H₁₄ClNO₄
• MW: 271.696862697601
• CID: 4956889
• Update Time: 2025-10-28

Ethyl 2-(3-chloropropyl)-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-chloropropyl)-3-nitrobenzoate

• Inchi： 1S/C12H14ClNO4/c1-2-18-12(15)10-5-3-7-11(14(16)17)9(10)6-4-8-13/h3,5,7H,2,4,6,8H2,1H3
• InChI Key： DKARJIFCRSTGDJ-UHFFFAOYSA-N
• SMILES： ClCCCC1C(=CC=CC=1C(=O)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 292
• XLogP3: 3.2
• Topological Polar Surface Area: 72.1

Additional information on Ethyl 2-(3-chloropropyl)-3-nitrobenzoate

Comprehensive Overview of Ethyl 2-(3-chloropropyl)-3-nitrobenzoate (CAS No. 1805891-53-5): Properties, Applications, and Innovations

Ethyl 2-(3-chloropropyl)-3-nitrobenzoate (CAS No. 1805891-53-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a nitrobenzoate core with a chloropropyl side chain, making it a versatile intermediate for synthesizing bioactive molecules. Its ethyl ester group further enhances its solubility, a critical factor in formulation development. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and receptor modulation.

In recent years, the demand for nitroaromatic compounds like Ethyl 2-(3-chloropropyl)-3-nitrobenzoate has surged, driven by their role in developing antimicrobial agents and herbicides. A 2023 study highlighted its efficacy as a precursor for crop protection chemicals, aligning with the global push for sustainable agriculture. This compound’s chloroalkyl moiety also makes it a candidate for click chemistry applications, a trending topic in synthetic organic chemistry circles.

From a technical perspective, the CAS No. 1805891-53-5 identifier ensures precise tracking in regulatory and safety databases, addressing growing concerns about chemical transparency in supply chains. Analytical techniques such as HPLC and NMR are routinely employed to verify its purity, a key consideration for industries prioritizing quality control. Notably, its stability under ambient conditions reduces storage challenges compared to more labile analogs.

Innovations in green chemistry have also spotlighted Ethyl 2-(3-chloropropyl)-3-nitrobenzoate as a test case for solvent-free synthesis methods. A 2022 publication demonstrated its preparation using microwave-assisted reactions, reducing energy consumption by 40%—a breakthrough aligning with the circular economy movement. Such advancements respond to frequent search queries like "eco-friendly synthesis of nitrobenzoates" or "scalable routes for chloropropyl derivatives."

Beyond industrial applications, academic interest in this compound centers on its structure-activity relationships (SAR). Computational models predict that modifications to its nitro group could yield derivatives with enhanced bioavailability, a hot topic in medicinal chemistry forums. These insights cater to recurring search trends such as "nitrobenzoate pharmacokinetics" and "chloropropyl linker optimization."

Regulatory landscapes also influence discussions around CAS No. 1805891-53-5. While not classified as hazardous under current guidelines, its handling requires standard PPE protocols—a detail often queried in laboratory safety searches. Suppliers increasingly provide SDS-compliant documentation, reflecting heightened demand for compliance-ready chemicals in cross-border trade.

Looking ahead, the integration of AI-driven molecular design tools promises to unlock new applications for Ethyl 2-(3-chloropropyl)-3-nitrobenzoate. Machine learning models analyzing patent databases suggest untapped potential in material science, particularly for polymer crosslinking. This aligns with investor interest in high-value chemical intermediates, as seen in rising patent filings since 2020.

In summary, Ethyl 2-(3-chloropropyl)-3-nitrobenzoate exemplifies how niche compounds can address broad scientific challenges—from precision agriculture to green synthesis. Its dual functionality as a pharmacophore and chemical building block ensures sustained relevance, making it a frequent subject in both academic literature and industrial R&D roadmaps.